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Compound of Interest

Compound Name: Okadaic acid sodium

Cat. No.: B560422

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of Okadaic Acid (OA) and its
principal derivatives, including Dinophysistoxin-1 (DTX-1) and Dinophysistoxin-2 (DTX-2). The
information presented is supported by experimental data from peer-reviewed studies, offering a
comprehensive resource for researchers in toxicology, pharmacology, and drug development.

Okadaic acid and its analogs are potent marine biotoxins known to cause Diarrhetic Shellfish
Poisoning (DSP).[1][2][3] Their primary mechanism of action involves the inhibition of
serine/threonine protein phosphatases, particularly Protein Phosphatase 2A (PP2A) and, to a
lesser extent, Protein Phosphatase 1 (PP1).[3][4][5] This inhibition leads to the
hyperphosphorylation of numerous cellular proteins, disrupting a wide array of cellular
processes and leading to cytotoxic, neurotoxic, and immunotoxic effects.[2][3][6][7]

Quantitative Toxicity Data

The following tables summarize the key toxicity values for Okadaic acid and its derivatives from
various in vivo and in vitro studies.

In Vivo Acute Toxicity Data
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. Administrat . LD50 .

Toxin . Species Confidence  Reference

ion Route (ng/kg)

Interval

Okadaic Acid

Oral Mouse 1069 Not Reported  [1][8]
(GA)
Dinophysisto
) Oral Mouse 897 Not Reported  [1][8]
xin-1 (DTX-1)
Okadaic Acid

Oral Mouse 760 Not Reported  [9]
(OA)
Dinophysisto
] Oral Mouse 487 Not Reported  [9]
xin-1 (DTX-1)
Dinophysisto
) Oral Mouse 2262 Not Reported  [9]
xin-2 (DTX-2)
Okadaic Acid Intraperitonea

Mouse 185.6 161.2-209.6 [10]

(OA) I
Dinophysisto Intraperitonea
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xin-1 (DTX-1) |
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In Vitro Cytotoxicity Data (IC50 Values)
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Toxin Cell Line Assay IC50 (nM) . Reference
Time
Okadaic Acid Neutral Red
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(0OA) Uptake
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Dinophysisto Neutral Red )
. Caco-2 (Effective at 24h [14]
xin-1 (DTX-1) Uptake
10-30 nM)
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Dinophysisto
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Dinophysisto
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than OA
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Protein Phosphatase 2A (PP2A) Inhibition Data (IC50

Values)
Toxin Enzyme Source IC50 (nM) Reference
. Recombinant Human
Okadaic Acid (OA) 0.095 [18]
PP2A
Dinophysistoxin-1 Recombinant Human
0.104 [18]
(DTX-1) PP2A
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© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7150798/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7150798/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7150798/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7150798/
https://journals.biologists.com/bio/article/1/12/1192/801/Effect-of-okadaic-acid-on-cultured-clam-heart
https://pubmed.ncbi.nlm.nih.gov/21082355/
https://pubmed.ncbi.nlm.nih.gov/1325792/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3206612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3206612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2709456/
https://en.wikipedia.org/wiki/Okadaic_acid
https://en.wikipedia.org/wiki/Okadaic_acid
https://pubmed.ncbi.nlm.nih.gov/2539153/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by Okadaic acid and its
derivatives, as well as generalized workflows for common experimental protocols used in their

toxicological assessment.
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Caption: Okadaic Acid Signaling Pathway
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Preparation Exposure Assay Analysis
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1. Prepare toxin standards,
recombinant PP2A, and
pNPP substrate solution

2. Mix PP2A with varying
concentrations of toxin
in a 96-well plate

3. Pre-incubate to allow
toxin-enzyme binding

4. Add pNPP substrate to
initiate the reaction

l

5. Incubate at a controlled
temperature (e.g., 37°C)

6. Stop the reaction
(e.g., with NaOH)

7. Measure absorbance at 405 nm
(p-nitrophenol production)

8. Calculate % inhibition and
determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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